Cas no 35920-40-2 (1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide)
35920-40-2 structure
Product Name:1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide
CAS No:35920-40-2
MF:C15H20N6O4
MW:348.357102394104
CID:311792
Update Time:2023-08-03
1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide Chemical and Physical Properties
Names and Identifiers
-
- b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxy-
- Adenosine-5'-(N-cyclopentyl)carboxamide
- 1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide
- Ribofuranuronamide, 1-(6-amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxy-
- BDBM50389799
- 5'-Oxo-5'-(cyclopentylamino)-5'-deoxyadenosine
-
- Inchi: 1S/C15H20N6O4/c16-12-8-13(18-5-17-12)21(6-19-8)15-10(23)9(22)11(25-15)14(24)20-7-3-1-2-4-7/h5-7,9-11,15,22-23H,1-4H2,(H,20,24)(H2,16,17,18)/t9-,10+,11-,15+/m0/s1
- InChI Key: ISNMLOJARGEFLK-BQVMBELUSA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1C(NC1CCCC1)=O)O)O)N1C=NC2C(N)=NC=NC1=2
- BRN: 0587969
Computed Properties
- Exact Mass: 348.155
- Monoisotopic Mass: 348.155
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 148
Experimental Properties
- Density: 1.88
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.864
1-(6-Amino-9H-purin-9-yl)-N-cyclopentyl-1-deoxyribofuranuronamide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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